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Compound of Interest

Compound Name:
Neoponcirin (Mixture of

diastereomers)

Cat. No.: B12445605

Get Quote

Executive Summary
Neoponcirin (often chemically identified as Didymin; CAS: 14259-47-3) is a flavanone-7-O-

glycoside found in Citrus species.[1][2][3] Its structural integrity is critical for reproducibility in

pharmacological assays, particularly those targeting neuroprotection or antioxidant pathways.

This guide addresses a critical ambiguity in the field: "Neoponcirin" is frequently used as a

synonym for Didymin (Isosakuranetin-7-O-rutinoside), though it is sometimes confused with

Poncirin (Isosakuranetin-7-O-neohesperidoside).[1] This protocol is calibrated for the

Rutinoside form (Didymin/Neoponcirin, CAS 14259-47-3) but the physicochemical stability

principles apply to both isomers due to their shared isosakuranetin aglycone core.[1]

Key Stability Risks:

Hydrolysis: Rapid deglycosylation in acidic media (

).[1]

Ring Fission: Irreversible conversion to chalcones in alkaline media (
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).

Photolysis: UV-induced oxidation of the C-ring.[1]

Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8][9][10]
Before initiating storage protocols, verify the Certificate of Analysis (CoA) for the specific

isomeric identity.

Property Specification

Chemical Name

(2S)-5-hydroxy-2-(4-methoxyphenyl)-7-[(6-O-α-

L-rhamnopyranosyl-β-D-

glucopyranosyl)oxy]-2,3-dihydrochromen-4-one

Common Synonyms
Didymin; Isosakuranetin-7-O-rutinoside;

Neoponcirin

CAS Number
14259-47-3 (Primary); Note: 14941-08-3 refers

to Poncirin

Molecular Weight 594.56 g/mol

Solubility (Water) < 0.5 mg/mL (Sparingly soluble)

Solubility (DMSO) ~ 10–20 mg/mL

Solubility (Methanol) ~ 1–5 mg/mL

pKa (Predicted) 7.1 (7-OH), 9.8 (5-OH)

Stability Mechanics & Degradation Pathways
Understanding the molecular vulnerabilities of Neoponcirin is essential for experimental design.

The molecule possesses two primary "fail points": the O-glycosidic linkage at C7 and the

pyranone C-ring.[1]

Degradation Logic Diagram
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The following diagram illustrates the causal relationships between environmental stressors and

specific degradation products.
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Caption: Mechanistic pathways of Neoponcirin degradation under pH and light stress.[1]

Detailed Mechanisms
Acid Hydrolysis (The Primary Risk): In acidic buffers (e.g., 0.1% TFA or Formic Acid used in

HPLC), the ether bond at C7 is cleaved. This releases the aglycone Isosakuranetin, which is

significantly less soluble in water and may precipitate out of solution, altering the effective

concentration.

Alkaline Ring Fission: At pH > 8.5, the C-ring opens to form a chalcone. While initially

reversible upon re-acidification, prolonged exposure leads to oxidative polymerization and

permanent loss of the active flavanone structure.

C2-C3 Oxidation: Flavanones lack the C2=C3 double bond of flavones.[1] Exposure to UV

light or strong oxidants can dehydrogenate this bond, converting Neoponcirin into its

corresponding flavone, which has distinct biological activity.

Storage & Handling Protocols
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Solid State Storage (Lyophilized Powder)[1]
Temperature: -20°C is mandatory for long-term storage (> 1 month).[1] 4°C is acceptable for

short-term (< 1 week).[1]

Atmosphere: Hygroscopic. Store under Argon or Nitrogen gas if the vial seal is broken.

Container: Amber glass vials with Teflon-lined caps. Avoid clear glass to prevent photo-

oxidation.[1]

Solution State (Stock Preparation)
Critical Warning: Do not store Neoponcirin in aqueous buffers. Hydrolysis is accelerated in

water.

Recommended Solvent System: DMSO (Dimethyl Sulfoxide).[1]

Concentration: Prepare stocks at 10 mM or 20 mM.

Aliquot Strategy: Avoid freeze-thaw cycles. Aliquot into single-use volumes (e.g., 20–50 µL)

immediately after dissolution.

Stability Window:

DMSO at -20°C: Stable for 6 months.

DMSO at 4°C: Stable for 1 week.

Aqueous Buffer (Working Solution): Prepare fresh. Use within 4 hours.

Handling Decision Tree
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Neoponcirin Sample Physical Form?
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Caption: Decision matrix for Neoponcirin storage based on physical state and solvent.

Analytical Monitoring (HPLC-UV)
To validate the stability of your Neoponcirin stock, use the following HPLC method. This

protocol separates the parent glycoside from the Isosakuranetin aglycone degradation product.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.

Detection: UV @ 280 nm (Flavanone characteristic peak) and 330 nm (to detect

Chalcone/Flavone impurities).[1]

Gradient:

0-5 min: 20% B[1]

5-20 min: 20% -> 60% B[1]

20-25 min: 60% -> 100% B[1]

Expected Retention:
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Neoponcirin (Didymin): ~12-14 min (elutes earlier due to sugar moiety).[1]

Isosakuranetin (Aglycone): ~18-20 min (elutes later due to hydrophobicity).[1]

Pass Criteria: Purity area > 98%. If the Isosakuranetin peak exceeds 2%, discard the stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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